Cas no 1402174-38-2 (1-(2-Chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-(2-Chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1402174-38-2
• MF: C₁₅H₁₈BClN₂O₂
• MW: 304.579622745514
• CID: 6626130
• PubChem ID: 66520868
• Update Time: 2026-03-11

1-(2-Chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• AKOS015946151
• 1-(2-Chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(2-Chlorophenyl)-1H-pyrazole-4-boronic acid pinacol ester
• 1402174-38-2
• MFCD21099761
• G67437
• DB-406455
• 1-(2-chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole

• Inchi： 1S/C15H18BClN2O2/c1-14(2)15(3,4)21-16(20-14)11-9-18-19(10-11)13-8-6-5-7-12(13)17/h5-10H,1-4H3
• InChI Key： ICYYXBGUGKJLIL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

• Exact Mass: 304.1149857g/mol
• Monoisotopic Mass: 304.1149857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų

Additional information on 1-(2-Chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Comprehensive Overview of 1-(2-Chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1402174-38-2)

1-(2-Chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1402174-38-2) is a highly specialized boron-containing heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, often referred to as a pyrazole-boronic ester derivative, is a key intermediate in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in organic synthesis. Its unique structure, featuring a chlorophenyl group and a dioxaborolane moiety, makes it invaluable for designing advanced drug candidates and functional materials.

The growing interest in 1-(2-Chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is driven by its versatility in medicinal chemistry. Researchers are exploring its potential as a building block for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound's boronate ester group enhances its stability and reactivity, making it a preferred choice for high-throughput screening and targeted drug discovery. Additionally, its applications extend to OLED materials and organic electronics, where its electron-deficient properties are leveraged for improved device performance.

In the context of green chemistry, 1-(2-Chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole aligns with the demand for sustainable synthetic routes. Its role in catalyzed borylation reactions reduces the need for hazardous reagents, addressing environmental concerns. Recent studies highlight its compatibility with flow chemistry systems, enabling scalable and efficient production. This adaptability positions the compound as a frontrunner in industrial applications, particularly in the fine chemicals sector.

From a market perspective, the demand for boron-based intermediates like 1-(2-Chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is rising due to their bioisosteric properties. Pharmaceutical companies are investing heavily in boron drug development, with notable examples including proteasome inhibitors and antibacterial agents. The compound's CAS No. 1402174-38-2 is frequently searched in patent databases, reflecting its commercial relevance. Analysts predict a compound annual growth rate (CAGR) of over 8% for the boronic acid derivatives market, driven by innovations in personalized medicine.

For researchers seeking custom synthesis or bulk quantities of 1-(2-Chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, it is essential to collaborate with GMP-certified suppliers to ensure regulatory compliance. The compound's HPLC purity and structural characterization (confirmed via NMR and mass spectrometry) are critical quality parameters. Emerging trends also emphasize the need for computational modeling to predict its ADMET profiles, accelerating preclinical development.

In summary, 1-(2-Chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1402174-38-2) represents a nexus of cutting-edge science and industrial utility. Its multifaceted applications—from life sciences to advanced materials—underscore its importance in modern chemistry. As the scientific community continues to unlock its potential, this compound is poised to play a pivotal role in shaping the future of molecular design and technology-driven solutions.